2-(2,4-Difluorophenyl)-1-(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2,4-difluorophenyl)-1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C18H19F2N3O2/c1-12-21-7-6-17(22-12)25-15-3-2-8-23(11-15)18(24)9-13-4-5-14(19)10-16(13)20/h4-7,10,15H,2-3,8-9,11H2,1H3
• InChI Key: LITXARTXANVZOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCCN(C2)C(=O)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H19F2N3O2
• Molecular Weight: 347.4 g/mol

Description

2-(2,4-Difluorophenyl)-1-(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)ethanone, also known as JNJ-40411813, is a novel compound with potential therapeutic applications in the field of neuroscience.

Scientific Research Applications

Antimicrobial Activity

A series of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Some of these compounds, including derivatives of the parent compound , showed good antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Process Development in Antifungal Agents

The compound's derivative was used in the synthesis of Voriconazole, a novel broad-spectrum triazole antifungal agent. The synthesis process involves setting the relative stereochemistry in the addition of a 4-(1-metalloethyl)-5-fluoropyrimidine derivative to 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-ethanone. This indicates its application in the synthesis of medically significant antifungal drugs (Butters et al., 2001).

Synthesis Techniques

Research on the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, a related compound, involved using piperidine-4-carboxylic acid and ethyl carbonochloridate as starting materials. This process demonstrates the compound's role in synthetic chemistry, particularly in producing intermediates for further chemical applications (Zheng Rui, 2010).

Structural and Thermal Studies

In-depth studies on related compounds synthesized from 2,4-difluorophenyl(piperidin-4-yl)methanone oxime have been conducted. These studies included characterizing compounds using different spectroscopic techniques, confirming structures through single-crystal X-ray diffraction, and evaluating the thermal properties of the crystals. Such research underlines the significance of the compound in understanding molecular structure and stability (Karthik et al., 2021).